Cas no 196491-97-1 (Methyl 3,5-bis[(4-benzoylphenyl)methoxy]benzoate)

Methyl 3,5-bis[(4-benzoylphenyl)methoxy]benzoate structure
196491-97-1 structure
Product Name:Methyl 3,5-bis[(4-benzoylphenyl)methoxy]benzoate
CAS No:196491-97-1
MF:C36H28O6
MW:556.603930473328
CID:2788936
PubChem ID:21863206
Update Time:2025-04-21

Methyl 3,5-bis[(4-benzoylphenyl)methoxy]benzoate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL3592344
    • Methyl 3,5-bis[(4-benzoylphenyl)methoxy]benzoate
    • DTXSID80618980
    • 196491-97-1
    • Inchi: 1S/C36H28O6/c1-40-36(39)31-20-32(41-23-25-12-16-29(17-13-25)34(37)27-8-4-2-5-9-27)22-33(21-31)42-24-26-14-18-30(19-15-26)35(38)28-10-6-3-7-11-28/h2-22H,23-24H2,1H3
    • InChI Key: RVOFHMDRZBHNHC-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)OC)C=C(C=1)OCC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)CC1C=CC(C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 556.18858861Da
  • Monoisotopic Mass: 556.18858861Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 12
  • Complexity: 796
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 78.9Ų
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